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Compound of Interest

Compound Name: (Z)-Non-6-en-1-ol

Cat. No.: B15600035

Abstract

(Z)-Non-6-en-1-ol is a high-value alkenyl alcohol utilized as a key starting material and
intermediate in advanced organic synthesis. Its primary applications lie in the synthesis of
insect pheromones for sustainable agriculture and as a component in the flavor and fragrance
industry.[1][2] This document provides detailed application notes, physicochemical properties,
and standardized protocols for the use of high-purity (Z)-Non-6-en-1-ol in common synthetic
transformations.

Physicochemical Properties

High-purity (Z)-Non-6-en-1-ol is a colorless to pale yellow liquid characterized by a distinct,
powerful melon-like odor.[1][3][4] Its properties are critical for its application as a volatile
organic compound in chemical ecology and for ensuring predictable reactivity in synthesis.[1]
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Property Value Reference
IUPAC Name (2)-non-6-en-1-ol [1]
Synonyms cis-6-Nonen-1-ol [1]

CAS Number 35854-86-5 [1]
Molecular Formula CoH1s0 [1]
Molecular Weight 142.24 g/mol [1]
Appearance Colorless to pale yellow liquid [4]

Boiling Point 115.0 °C @ 20.00 mm Hg [3114]
Density 0.840 - 0.851 g/cm3* @ 25 °C [1][3]

Refractive Index

1.448 - 1.450 @ 20.00 °C

[1]

Solubility

Soluble in alcohol, fixed oils;

Insoluble in water

[1]14]

Odor Profile

Fresh green melon, waxy,

cucumber, honeydew

[3]

Applications in Organic Synthesis

(Z)-Non-6-en-1-ol serves as a versatile C9 building block. The cis-alkene geometry and the

primary alcohol functionality allow for a range of selective transformations.

» Pheromone Synthesis: The majority of lepidopteran sex pheromones are straight-chain

alcohols, aldehydes, or acetates containing one or more double bonds.[5] (Z)-Non-6-en-1-ol

is a direct precursor to several such compounds. It can be oxidized to the corresponding

aldehyde, (Z)-non-6-enal (a component of muskmelon aroma), or esterified to form acetates,

which are common pheromone components.[5][6] Synthetic pheromones are crucial for

developing environmentally benign pest management strategies.[7][8]

e Flavor & Fragrance Chemistry: The potent melon and cucumber aroma of (Z)-Non-6-en-1-ol

and its derivatives makes them valuable ingredients in the formulation of flavors and
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fragrances.[3] Synthetic protocols originating from this alcohol allow for the creation of
unique scent and taste profiles.

Below is a logical workflow for the utilization of (Z)-Non-6-en-1-ol in the development of an
insect pheromone-based pest management product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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